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Introduction
Aluminum-26 (²⁶Al) is a radioactive isotope with a half-life of approximately 717,000 years.[1]

In the context of planetary science, ²⁶Al is a crucial cosmogenic nuclide, primarily produced

through the spallation of silicon and aluminum atoms by high-energy cosmic rays in

extraterrestrial materials.[1][2] Its presence and abundance in lunar and Martian meteorites

provide invaluable insights into the history of these celestial bodies.

These application notes provide a comprehensive overview of the use of ²⁶Al in meteorite

studies, detailing its applications, quantitative data from various meteorite samples, and the

experimental protocols for its measurement. The primary audience for this document includes

researchers, scientists, and professionals in geochemistry, cosmochemistry, and planetary

science.

Applications of Aluminum-26 in Meteorite Studies
The study of ²⁶Al in lunar and Martian meteorites has several key applications:

Determining Terrestrial Residence Time: Once a meteorite lands on Earth, it is shielded from

cosmic rays by the atmosphere, and the production of ²⁶Al ceases.[1] By measuring the

remaining ²⁶Al activity and comparing it to the expected saturation activity, scientists can

calculate the meteorite's terrestrial age, which is the time elapsed since its fall.[1][3]
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Cosmic-Ray Exposure (CRE) Age: The concentration of ²⁶Al builds up in a meteorite during

its transit through space. By measuring this concentration, researchers can determine the

duration the meteoroid was exposed to cosmic rays. This CRE age provides information

about the time it took for the ejecta from the Moon or Mars to travel to Earth.[4][5] For lunar

meteorites, this can be complex, involving exposure on the lunar surface (2π irradiation) and

in space (4π irradiation).[6][7][8]

Early Solar System Chronology: The decay of ²⁶Al to stable Magnesium-26 (²⁶Mg) serves as

a high-resolution chronometer for events in the early solar system.[9][10] The initial

abundance of ²⁶Al, inferred from ²⁶Mg excesses in meteoritic components, provides a means

to date the formation of the earliest solar system solids, such as calcium-aluminum-rich

inclusions (CAIs) and chondrules.[1][9]

Heat Source for Planetesimal Differentiation: The radioactive decay of ²⁶Al is considered a

significant heat source that led to the melting and differentiation of early-formed

planetesimals and asteroids.[1][11] Studying its initial distribution helps in understanding the

thermal evolution of these bodies.[11][12]

Pre-atmospheric Size of Meteoroids: The production rate of ²⁶Al varies with the depth within

a meteoroid. By comparing the measured ²⁶Al activity with theoretical production models,

scientists can estimate the pre-atmospheric size and the shielding depth of the sample within

the meteoroid.[4][5]

Quantitative Data Presentation
The concentration of ²⁶Al in meteorites is typically measured in disintegrations per minute per

kilogram (dpm/kg). The following tables summarize representative ²⁶Al data for various lunar

and Martian meteorites.

Table 1: Aluminum-26 Concentrations in Selected Lunar Meteorites
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Meteorite Type
²⁶Al Concentration
(dpm/kg)

Reference

LAP

02205/02224/02226/0

2436

Low-Ti crystalline

mare basalt

SCR produced ~100

dpm/kg at surface
[6]

MET 01210
Basaltic regolith

breccia

Excess ²⁶Al in surface

sample
[6]

PCA 02007
Feldspathic regolith

breccia

High ²⁶Al indicating

SCR production
[6]

NWA 482 Lunar 61.4 ± 7.8 [4]

SCR: Solar Cosmic Ray

Table 2: Aluminum-26 Concentrations in Selected Martian Meteorites

Meteorite Type
²⁶Al Concentration
(dpm/kg)

Reference

Chassigny Chassignite 39.6 ± 3.6 [4]

Nakhla Nakhlite 61.8 ± 4.8 [4]

Tissint Shergottite 36.9 ± 3.1 (average) [4]

KG 002 Basaltic shergottite 116.1 ± 1.9 [5]

Table 3: Aluminum-26 Concentrations in Other Meteorite Types for Comparison

Meteorite Type
²⁶Al Concentration
(dpm/kg)

Reference

HED Meteorites 54 to 100 [3]

Chondrites 14 to 39 [3]
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Experimental Protocols
The measurement of ²⁶Al in meteorites is a complex process that requires ultra-sensitive

analytical techniques due to the very low abundance of this isotope. Accelerator Mass

Spectrometry (AMS) is the standard method for these measurements.[13][14][15]

Protocol 1: Sample Preparation for AMS Analysis
This protocol outlines the chemical purification of aluminum from a meteorite sample.

1. Sample Digestion and Carrier Addition:

Weigh approximately 10-100 mg of the powdered meteorite sample into a Teflon beaker.
Add a known amount (e.g., 3 mg) of natural aluminum (²⁷Al) carrier. This serves as a yield
monitor and provides a reference for the isotope ratio measurement.[3][16][17]
Digest the sample using a mixture of hydrofluoric (HF) and nitric acid (HNO₃).

2. Aluminum Separation and Purification:

Perform ion-exchange chromatography to separate aluminum from other elements.
Precipitate aluminum hydroxide (Al(OH)₃) by adding ammonium hydroxide (NH₄OH).[3]

3. Conversion to Aluminum Oxide:

Transfer the Al(OH)₃ precipitate to a platinum crucible.
Heat the crucible at approximately 900°C to convert the Al(OH)₃ to aluminum oxide (Al₂O₃).
[3]

4. Target Preparation:

Mix the resulting Al₂O₃ powder with a conductive metal powder, such as silver (Ag) or
niobium (Nb), to create a stable target for the AMS ion source.[3]
Press the mixture into a target holder.

Protocol 2: ²⁶Al Measurement by Accelerator Mass
Spectrometry (AMS)
This protocol describes the general procedure for measuring the ²⁶Al/²⁷Al ratio using a tandem

AMS system.
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1. Ionization:

Introduce the prepared target into the ion source of the AMS.
Sputter the target with a beam of cesium ions (Cs⁺) to produce negative ions of aluminum
oxide (AlO⁻). The use of AlO⁻ beams is common as it provides a higher ion beam current
compared to Al⁻.[14]

2. Injection and Pre-acceleration:

Extract the negative ions from the source and accelerate them to a few hundred keV.
Pass the ion beam through an injection magnet to select for mass 42 (for ²⁶AlO⁻) and 43 (for
²⁷AlO⁻).

3. Acceleration and Stripping:

Inject the mass-selected ions into a tandem Van de Graaff accelerator.
Accelerate the ions towards a high-voltage terminal (several million volts).
At the terminal, the ions pass through a thin carbon foil or a gas stripper (e.g., Argon), which
strips off electrons, converting the negative ions into positive ions (e.g., Al³⁺). This process
also breaks up molecular isobars.[14]

4. High-Energy Mass Spectrometry:

Accelerate the positive ions away from the terminal.
Analyze the high-energy ions using a series of magnets and electrostatic analyzers to
separate ²⁶Al from interfering isobars (like ²⁶Mg) and other background ions.[14][16]

5. Detection and Counting:

Direct the purified ²⁶Al ions into a gas ionization detector or a solid-state detector to be
counted individually.
Measure the beam current of the stable isotope (²⁷Al) in a Faraday cup.
The ratio of the counted ²⁶Al ions to the measured ²⁷Al current gives the ²⁶Al/²⁷Al isotope
ratio.

6. Data Normalization and Calculation:

Normalize the measured isotope ratios to known standards to correct for instrumental mass
fractionation and other systematic effects.[18]
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Calculate the concentration of ²⁶Al in the original sample based on the measured ratio, the
amount of carrier added, and the initial sample weight.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the determination of Aluminum-26 in meteorites.
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Logical Relationships in ²⁶Al Meteorite Studies
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Caption: Logical relationships in Aluminum-26 based meteorite studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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